Cas no 1564976-84-6 (5-Acetamido-2-methylpentanoic acid)

5-Acetamido-2-methylpentanoic acid structure
1564976-84-6 structure
Product Name:5-Acetamido-2-methylpentanoic acid
CAS No:1564976-84-6
Molecular Formula:C8H15NO3
Molecular Weight:173.209602594376
CID:5819193
PubChem ID:21035891

5-Acetamido-2-methylpentanoic acid Properties

Names and Identifiers

    • 5-acetamido-2-methylpentanoic acid
    • EN300-7937213
    • 1564976-84-6
    • InChIKey: REOQKTSMDCYNKG-UHFFFAOYSA-N
    • Inchi: 1S/C8H15NO3/c1-6(8(11)12)4-3-5-9-7(2)10/h6H,3-5H2,1-2H3,(H,9,10)(H,11,12)
    • SMILES: OC(C(C)CCCNC(C)=O)=O

Computed Properties

  • Exact Mass: 173.10519334g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 173.10519334g/mol
  • Heavy Atom Count: 12
  • Complexity: 168
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.3
  • Topological Polar Surface Area: 66.4Ų

5-Acetamido-2-methylpentanoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-7937213-0.05g
5-acetamido-2-methylpentanoic acid
1564976-84-6 95.0%
0.05g
$803.0 2025-02-22

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